
A Comprehensive Guide for Researchers and
Drug Development Professionals

Author: BenchChem Technical Support Team. Date: February 2026

Compound of Interest

Compound Name:
Methyl 4-benzoyloxy-3-

methoxybenzoate

CAS No.: 33551-45-0

Cat. No.: B474055 Get Quote

As a key building block in the synthesis of complex pharmaceutical agents, Methyl 3-methoxy-

4-(phenylmethoxy)benzoate warrants a detailed examination for researchers and scientists in

the field of drug development and organic chemistry. This guide provides an in-depth analysis

of its chemical identity, properties, synthesis, and applications, underpinned by authoritative

sources to ensure scientific integrity.

Chemical Identity and Synonyms
Methyl 3-methoxy-4-(phenylmethoxy)benzoate is a substituted aromatic ester. For clarity and

comprehensive database searching, it is crucial to be familiar with its various synonyms and

chemical identifiers.

The primary IUPAC name for this compound is methyl 3-methoxy-4-(phenylmethoxy)benzoate.

[1] However, it is also widely known and indexed under several other names. The strategic

placement of the methoxy and benzyloxy groups on the benzoate core makes it a versatile

intermediate.

A comprehensive list of its synonyms includes:

Methyl 4-(benzyloxy)-3-methoxybenzoate[1][2]

4-Benzyloxy-3-methoxybenzoic acid methyl ester[1][3]
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Benzoic acid, 3-methoxy-4-(phenylmethoxy)-, methyl ester[1]

Methyl 3-Methoxy-4-(benzyloxy)benzoate[1]

These synonyms are often used interchangeably in chemical literature and supplier catalogs.

Identifier Value Source

CAS Number 56441-97-5 PubChem[1]

PubChem CID 5059267 PubChem[1]

Molecular Formula C₁₆H₁₆O₄ PubChem[1]

Molecular Weight 272.29 g/mol PubChem[1]

IUPAC Name
methyl 3-methoxy-4-

phenylmethoxybenzoate
PubChem[1]

InChI Key
FPGZHXRPIFVQOL-

UHFFFAOYSA-N
PubChem[1]

SMILES
COC1=C(C=CC(=C1)C(=O)O

C)OCC2=CC=CC=C2
PubChem[1]

Physicochemical and Safety Data
Understanding the physicochemical properties of Methyl 3-methoxy-4-

(phenylmethoxy)benzoate is essential for its handling, storage, and use in reactions.

Physical Properties:

The compound exists as block-like colorless crystals under standard conditions.[1] Detailed

crystallographic data reveals a monoclinic crystal system.[1]

Safety Information:

As with any chemical reagent, proper safety precautions must be observed when handling

Methyl 3-methoxy-4-(phenylmethoxy)benzoate. The following GHS hazard information has

been identified:
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H302: Harmful if swallowed.[3][4]

H315: Causes skin irritation.[3][4]

H319: Causes serious eye irritation.[3][4]

H332: Harmful if inhaled.[3]

H335: May cause respiratory irritation.[3][4]

Precautionary Statements:

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[3][4]

P280: Wear protective gloves/eye protection/face protection.[3][4]

P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.[3][4]

For comprehensive safety information, always refer to the latest Safety Data Sheet (SDS)

provided by the supplier.

Synthesis Protocol
The synthesis of Methyl 3-methoxy-4-(phenylmethoxy)benzoate is typically achieved through

the esterification of its corresponding carboxylic acid, 4-(benzyloxy)-3-methoxybenzoic acid.

This reaction is a fundamental example of Fischer esterification.

Experimental Protocol: Esterification of 4-(benzyloxy)-3-
methoxybenzoic acid
This protocol is based on a literature procedure and provides a reliable method for the

laboratory-scale synthesis of the title compound.[1]

Materials:

4-(benzyloxy)-3-methoxybenzoic acid

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 8 Tech Support

https://cenmed.com/4-benzyloxy-3-methoxybenzoic-acid-methyl-ester-c09-0753-161/
https://westliberty.edu/health-and-safety/files/2010/02/4-Methoxybenzoic-Acid.pdf
https://cenmed.com/4-benzyloxy-3-methoxybenzoic-acid-methyl-ester-c09-0753-161/
https://westliberty.edu/health-and-safety/files/2010/02/4-Methoxybenzoic-Acid.pdf
https://cenmed.com/4-benzyloxy-3-methoxybenzoic-acid-methyl-ester-c09-0753-161/
https://westliberty.edu/health-and-safety/files/2010/02/4-Methoxybenzoic-Acid.pdf
https://cenmed.com/4-benzyloxy-3-methoxybenzoic-acid-methyl-ester-c09-0753-161/
https://cenmed.com/4-benzyloxy-3-methoxybenzoic-acid-methyl-ester-c09-0753-161/
https://westliberty.edu/health-and-safety/files/2010/02/4-Methoxybenzoic-Acid.pdf
https://cenmed.com/4-benzyloxy-3-methoxybenzoic-acid-methyl-ester-c09-0753-161/
https://westliberty.edu/health-and-safety/files/2010/02/4-Methoxybenzoic-Acid.pdf
https://cenmed.com/4-benzyloxy-3-methoxybenzoic-acid-methyl-ester-c09-0753-161/
https://westliberty.edu/health-and-safety/files/2010/02/4-Methoxybenzoic-Acid.pdf
https://cenmed.com/4-benzyloxy-3-methoxybenzoic-acid-methyl-ester-c09-0753-161/
https://westliberty.edu/health-and-safety/files/2010/02/4-Methoxybenzoic-Acid.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC3790423/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b474055?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Methanol (MeOH)

Concentrated Sulfuric Acid (H₂SO₄)

Saturated Sodium Bicarbonate (NaHCO₃) solution

Dichloromethane (CH₂Cl₂)

Ethanol (for recrystallization)

Procedure:

In a suitable reaction flask, dissolve 4-(benzyloxy)-3-methoxybenzoic acid in methanol.

Slowly and carefully add a catalytic amount of concentrated sulfuric acid to the solution.

Heat the reaction mixture to reflux and maintain for 12 hours with stirring.

After the reaction is complete, cool the mixture to room temperature.

Neutralize the excess acid by the slow addition of a saturated sodium bicarbonate solution

until the pH reaches approximately 7.

Add dichloromethane to the mixture to extract the product.

Filter the mixture to remove any solids.

Separate the organic phase and evaporate the solvent using a rotary evaporator to yield the

crude product.

For purification, dissolve the crude product in ethanol and allow the solvent to evaporate

slowly at room temperature over several days to obtain colorless crystals of Methyl 4-

(benzyloxy)-3-methoxybenzoate.[1]

Causality Behind Experimental Choices:

Sulfuric Acid as a Catalyst: Concentrated sulfuric acid acts as a classic acid catalyst for

Fischer esterification. It protonates the carbonyl oxygen of the carboxylic acid, making the
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carbonyl carbon more electrophilic and susceptible to nucleophilic attack by methanol.

Reflux Conditions: Heating the reaction to reflux increases the reaction rate by providing the

necessary activation energy for the esterification, which is typically a slow process at room

temperature.

Neutralization with Sodium Bicarbonate: The addition of a weak base like sodium

bicarbonate is crucial to quench the reaction by neutralizing the sulfuric acid catalyst and any

unreacted carboxylic acid. This step is essential before extraction to prevent the co-

extraction of acidic impurities.

Dichloromethane for Extraction: Dichloromethane is a common organic solvent for extraction

due to its immiscibility with water and its ability to dissolve a wide range of organic

compounds.

Recrystallization for Purification: Recrystallization is a standard technique for purifying solid

organic compounds. The slow evaporation of ethanol allows for the formation of a well-

defined crystal lattice, excluding impurities.

Synthesis Workflow Diagram

Starting Materials

Reaction Step Work-up & Purification Final Product4-(benzyloxy)-3-methoxybenzoic acid

Fischer Esterification
(H₂SO₄ catalyst, Reflux)

Methanol (MeOH)

Neutralization (NaHCO₃)Reaction Mixture Extraction (CH₂Cl₂) Solvent Evaporation
Organic Phase

Recrystallization (Ethanol)
Crude Product Methyl 3-methoxy-4-

(phenylmethoxy)benzoate
Purified Crystals

Click to download full resolution via product page

Caption: Synthesis of Methyl 3-methoxy-4-(phenylmethoxy)benzoate.
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Applications in Drug Development and Organic
Synthesis
The primary significance of Methyl 3-methoxy-4-(phenylmethoxy)benzoate lies in its role as a

versatile intermediate in the synthesis of high-value pharmaceutical compounds.

Intermediate in the Synthesis of Cediranib:

This compound is a crucial intermediate in the synthesis of Cediranib (AZD2171), a potent,

orally available inhibitor of vascular endothelial growth factor (VEGF) receptor tyrosine kinases.

[1] Cediranib has been investigated as an anti-cancer agent.[1][5]

Intermediate in the Synthesis of Clomiphene:

Methyl 4-(benzyloxy)-3-methoxybenzoate also serves as an intermediate in the synthesis of

Clomiphene.[3][6] Clomiphene is a synthetic estrogen agonist-antagonist used in the treatment

of infertility in women.

Versatile Scaffold in Organic Synthesis:

Beyond its established roles, the structural features of Methyl 3-methoxy-4-

(phenylmethoxy)benzoate make it a valuable scaffold for the custom synthesis of novel

compounds in drug discovery.[2] The presence of a benzyloxy protecting group, an electron-

donating methoxy group, and a reactive methyl ester moiety provides multiple sites for

molecular modification.[2] This allows for the exploration of new chemical space and the

development of new therapeutic agents.

Conclusion
Methyl 3-methoxy-4-(phenylmethoxy)benzoate is a compound of significant interest to the

pharmaceutical and organic synthesis communities. Its well-defined chemical identity, coupled

with a straightforward synthesis and critical role as a building block for important drugs,

underscores its value. A thorough understanding of its properties, synthesis, and applications,

as detailed in this guide, is essential for its effective and safe utilization in research and

development.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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